Cas no 230647-85-5 (4'-acetyl-biphenyl-4-carbaldehyde)

4'-acetyl-biphenyl-4-carbaldehyde Properties

Names and Identifiers

• 4'-acetyl-biphenyl-4-carbaldehyde
• 4-(4-acetylphenyl)benzaldehyde
• 4'-Acetylbiphenyl-4-carboxaldehyde
• 4'-acetyl[1,1'-biphenyl]-4-carbaldehyde
• E89725
• [1,1'-Biphenyl]-4-carboxaldehyde, 4'-acetyl-
• 4'-Acetyl-[1,1'-biphenyl]-4-carbaldehyde
• SCHEMBL10397390
• MFCD04039044
• 4'-acetyl[1,1'-biphenyl]-4-carboxaldehyde
• J-014971
• 4'-acetyl-[1,1'-biphenyl]-4-carboxaldehyde
• 230647-85-5
• A816549
• CS-0196212
• 4-(4-ethanoylphenyl)benzaldehyde
• DTXSID30408252
• AKOS004114131
• +Expand

• MDL： MFCD04039044
• InChIKey： WSFMNWXMJBFYQT-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12O2/c1-11(17)13-6-8-15(9-7-13)14-4-2-12(10-16)3-5-14/h2-10H,1H3
• SMILES： CC(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)C=O

Computed Properties

• Exact Mass: 224.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 224.083729621g/mol
• Heavy Atom Count: 17
• Complexity: 269
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• LogP: 3.36870
• PSA: 34.14000